Cas no 138566-17-3 (1-((3AS,6R,7aR)-8,8-Dimethyl-2,2-dioxidohexahydro-1H-3a,6-methano-benzocisothiazol-1-yl)-2-((diphenylmethylene)amino)ethanone)

• Product Name: 1-((3AS,6R,7aR)-8,8-Dimethyl-2,2-dioxidohexahydro-1H-3a,6-methano-benzocisothiazol-1-yl)-2-((diphenylmethylene)amino)ethanone
• CAS No: 138566-17-3
• MF: C₂₅H₂₈N₂O₃S
• MW: 436.566425323486
• CID: 64548
• PubChem ID: 10906237
• Update Time: 2025-04-18

1-((3AS,6R,7aR)-8,8-Dimethyl-2,2-dioxidohexahydro-1H-3a,6-methano-benzocisothiazol-1-yl)-2-((diphenylmethylene)amino)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-((3aS,6R,7aR)-8,8-Dimethyl-2,2-dioxidohexahydro-1H-3a,6-methanobenzo[c]isothiazol-1-yl)-2-((diphenylmethylene)amino)ethanone
• 1-((3AS,6R,7aR)-8,8-Dimethyl-2,2-dioxidohexahydro-1H-3a,6-methano-benzo[c]isothiazol-1-yl)-2-((diphenylmethylene)amino)...
• 1-((3AS,6R,7aR)-8,8-Dimethyl-2,2-dioxidohexahydro-1H-3a,6-methano-benzo[c]isothiazol-1-yl)-2-((diphenylmethylene)amino)ethanone
• 2-[(diphenylmethylene)amino]-1-[(3aS,6R,7aR)-tetrahydro-8,8-dimethyl-2,2-dioxido-3H-3a,6-methano-2,1-benzisothiazol-1(4H)-yl]Ethanone
• N-(DIPHENYLMETHYLENE)GLYCINYL-(2R)-BORNANE-10,2-SULTAM
• 138566-17-3
• 2-(benzhydrylideneamino)-1-[(1S,5R,7R)-10,10-dimethyl-3,3-dioxo-3lambda6-thia-4-azatricyclo[5.2.1.01,5]decan-4-yl]ethanone
• (-)-N-(Diphenylmethylene)glycinyl-(2R)-bornane-10,2-sultam
• SCHEMBL5520932
• 1-((3AS,6R,7aR)-8,8-Dimethyl-2,2-dioxidohexahydro-1H-3a,6-methano-benzocisothiazol-1-yl)-2-((diphenylmethylene)amino)ethanone

• MDL： MFCD16621074
• Inchi： 1S/C25H28N2O3S/c1-24(2)20-13-14-25(24)17-31(29,30)27(21(25)15-20)22(28)16-26-23(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h3-12,20-21H,13-17H2,1-2H3/t20-,21-,25-/m1/s1
• InChI Key： GWFWLGONUVZQPT-DNRQZRRGSA-N
• SMILES： S1(C[C@]23CC[C@H](C[C@H]2N1C(C/N=C(\C1C=CC=CC=1)/C1C=CC=CC=1)=O)C3(C)C)(=O)=O

Computed Properties

• Exact Mass: 436.18206393g/mol
• Monoisotopic Mass: 436.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes